Cas no 864866-47-7 (5-Bromo-2-isopropylisoindolin-1-one)

5-Bromo-2-isopropylisoindolin-1-one is a brominated isoindolinone derivative characterized by its isopropyl substitution at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine moiety enhances reactivity, facilitating further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid isoindolinone core contributes to structural diversity in drug discovery, often improving binding affinity and metabolic stability. The isopropyl group may influence steric and electronic properties, making it useful for modulating biological activity. Suitable for research applications, this compound is typically handled under controlled conditions due to its potential sensitivity.
5-Bromo-2-isopropylisoindolin-1-one structure
864866-47-7 structure
Product Name:5-Bromo-2-isopropylisoindolin-1-one
CAS No:864866-47-7
MF:C11H12BrNO
MW:254.12308216095
MDL:MFCD12400939
CID:661578
PubChem ID:11708634
Update Time:2025-10-29

5-Bromo-2-isopropylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-isopropylisoindolin-1-one
    • 1H-Isoindol-1-one, 5-bromo-2,3-dihydro-2-(1-methylethyl)-
    • 5-bromo-2-propan-2-yl-3H-isoindol-1-one
    • CS-0171962
    • EN300-790858
    • LWLIXVFOQPOESZ-UHFFFAOYSA-N
    • MFCD12400939
    • AKOS022178288
    • 5-Bromo-2-isopropyl-2,3-dihydro-isoindol-1-one
    • 5-bromo-2-(propan-2-yl)-2,3-dihydro-1H-isoindol-1-one
    • AS-35572
    • 864866-47-7
    • SB39148
    • A863157
    • DTXSID90470950
    • SCHEMBL1500196
    • DB-219365
    • MDL： MFCD12400939
    • Inchi： 1S/C11H12BrNO/c1-7(2)13-6-8-5-9(12)3-4-10(8)11(13)14/h3-5,7H,6H2,1-2H3
    • InChI Key： LWLIXVFOQPOESZ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C(N(CC=2C=1)C(C)C)=O

Computed Properties

  • Exact Mass: 253.01023g/mol
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Color/Form: White to Yellow Solid

5-Bromo-2-isopropylisoindolin-1-one Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
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Alichem
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TRC
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TRC
B993713-50mg
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 $ 160.00 2022-06-06
TRC
B993713-100mg
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Chemenu
CM132783-1g
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5-Bromo-2-isopropylisoindolin-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:864866-47-7)5-Bromo-2-isopropylisoindolin-1-one
Order Number:A863157
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:39
Price ($):425.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:864866-47-7)5-Bromo-2-isopropylisoindolin-1-one
A863157
Purity:99%
Quantity:1g
Price ($):425.0
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